Cas no 1909288-70-5 (Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)-)

• Product Name: Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)-
• CAS No: 1909288-70-5
• MF: C₁₀H₂₂ClNO
• MW: 207.740782260895
• CID: 5246730
• Update Time: 2025-06-26

Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)-

• Inchi： 1S/C10H21NO.ClH/c1-9(2,3)12-8-6-7(11)10(8,4)5;/h7-8H,6,11H2,1-5H3;1H/t7-,8+;/m0./s1
• InChI Key： UFOULHQEILYDRQ-KZYPOYLOSA-N
• SMILES： O([C@@H]1C[C@H](N)C1(C)C)C(C)(C)C.Cl

Additional information on Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)-

Introduction to Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)- (CAS No. 1909288-70-5)

Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)- (CAS No. 1909288-70-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutane ring structure and the presence of a tert-butoxy group, which imparts specific chemical and biological properties. The compound is particularly interesting due to its potential applications in the development of novel therapeutic agents.

The chemical structure of Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)- is defined by its chiral centers at the 1 and 3 positions of the cyclobutane ring. The presence of these chiral centers results in the formation of specific enantiomers, which can have distinct biological activities. The hydrochloride salt form of the compound ensures improved solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have explored the pharmacological properties of Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)-. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in the progression of certain neurodegenerative diseases. This finding opens up new avenues for the development of targeted therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)- has also shown promise in modulating receptor activity. Research conducted at a leading pharmaceutical institute demonstrated that this compound can selectively bind to and modulate the activity of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery.

The safety profile of Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)- has been extensively evaluated through preclinical studies. These studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties. In particular, it has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings suggest that Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)- has a high potential for further development as a therapeutic agent.

The synthesis of Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)- involves several steps that require precise control over reaction conditions to ensure the formation of the desired enantiomer. One common synthetic route involves the use of chiral catalysts or chiral auxiliaries to achieve stereoselective synthesis. Advances in asymmetric synthesis techniques have significantly improved the efficiency and yield of this process.

In conclusion, Cyclobutanamine, 3-(1,1-dimethylethoxy)-2,2-dimethyl-, hydrochloride (1:1), (1S,3R)- (CAS No. 1909288-70-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.